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Compound of Interest

Compound Name:
O-

octylhydroxylamine;hydrobromide

CAS No.: 65920-22-1

Cat. No.: B15442825 Get Quote

This guide provides an in-depth exploration of O-octylhydroxylamine hydrobromide (HBr), a

pivotal reagent in modern chemical biology, drug discovery, and materials science. We will

dissect its core properties, synthesis, and multifaceted applications, moving beyond simple

protocols to elucidate the underlying chemical principles and strategic considerations for its

effective use in research and development.

Core Molecular Attributes of O-Octylhydroxylamine
HBr
A foundational understanding of the physicochemical properties of O-octylhydroxylamine HBr is

critical for its successful application. This section delineates its fundamental molecular

characteristics.

Molecular Formula and Weight
The molecular identity of O-octylhydroxylamine HBr is defined by its constituent atoms and

their collective mass. The octyl chain provides significant hydrophobicity, a key feature

influencing its solubility and interaction with nonpolar moieties.
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Attribute Value

Chemical Formula C₈H₂₀BrNO

Molecular Weight 226.16 g/mol

The hydrobromide salt form enhances the compound's stability and simplifies its handling and

storage as a crystalline solid.

Chemical Structure
The structure of O-octylhydroxylamine HBr features a terminal oxyamine group, the

cornerstone of its reactivity, and a flexible eight-carbon alkyl chain.

Caption: Chemical structure of O-octylhydroxylamine HBr.

Synthesis and Quality Control
The synthesis of O-octylhydroxylamine HBr is a well-established process, yet rigorous quality

control is paramount to ensure its performance in sensitive applications.

Synthetic Workflow
A common and efficient route to O-octylhydroxylamine HBr involves the N-alkylation of a

protected hydroxylamine species, followed by deprotection and salt formation. The use of N-

hydroxyphthalimide is a classic strategy that affords good yields and simplifies purification.

Step 1: N-Alkylation Step 2: Deprotection Step 3: Salt Formation

N-Hydroxyphthalimide N-(Octyloxy)phthalimide1-Bromooctane, K₂CO₃, DMF O-Octylhydroxylamine (free base)Hydrazine, Ethanol O-Octylhydroxylamine HBrHBr (aq)

Aldehyde/Ketone

Oxime Ether

pH 4.5-6.5, Aniline

O-Octylhydroxylamine
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Technical Guide for Advanced Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442825#molecular-weight-and-formula-of-o-
octylhydroxylamine-hbr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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